97-45-0

Carvyl propionate

Usually In Stock

• CAS RN:
• 97-45-0

• Formula:
• C13H20O2

• InChI:
• InChI=1S/C13H20O2/c1-5-13(14)15-12-8-11(9(2)3)7-6-10(12)4/h6,11-12H,2,5,7-8H2,1,3-4H3

• InChIKey:
• DFVXNZOMAOGTBL-UHFFFAOYSA-N

• Carvyl propionate, also known as fema 2251, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Carvyl propionate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, carvyl propionate is primarily located in the membrane (predicted from logP) and cytoplasm. Carvyl propionate has a sweet, fruity, and minty taste.

1,3,2-Dioxaphosphorinane, 2-mercapto-5,5-dimethyl-, 2-sulfide

In Stock

• CAS RN:
• 697-45-0

• Formula:
• C5H11O2PS2

• InChI:
• InChI=1S/C5H11O2PS2/c1-5(2)3-6-8(9,10)7-4-5/h3-4H2,1-2H3,(H,9,10)

• InChIKey:
• MKSFKVXITRIJQB-UHFFFAOYSA-N

• 1,3,2-Dioxaphosphorinane, 2-mercapto-5,5-dimethyl-, 2-sulfide is a useful research compound. Its molecular formula is C5H11O2PS2 and its molecular weight is 198.2 g/mol. The purity is usually 95%.

3-Chloro-1,2,5-thiadiazole

In Stock

• CAS RN:
• 5097-45-0

• Formula:
• C2HClN2S

• InChI:
• InChI=1S/C2HClN2S/c3-2-1-4-6-5-2/h1H

• InChIKey:
• SIERESLMVMKVCT-UHFFFAOYSA-N

• 3-Chloro-1,2,5-thiadiazole is a useful research compound. Its molecular formula is C2HClN2S and its molecular weight is 120.56 g/mol. The purity is usually 95%.

Rubidium oxido(dioxo)vanadium

Usually In Stock

• CAS RN:
• 13597-45-0

• Formula:
• O6Rb2V2

• InChI:
• InChI=1S/3O.Rb.V/q;;-1;+1;

• InChIKey:
• NTSVJJIPILEAMU-UHFFFAOYSA-N

• Rubidium oxido(dioxo)vanadium is a useful research compound. Its molecular formula is O6Rb2V2 and its molecular weight is 184.407 g/mol. The purity is usually 95%.

3-[(3,4-dimethylphenyl)sulfonyl]-N-(4-ethylphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 872197-45-0

• Formula:
• C25H23N5O2S

• InChI:
• InChI=1S/C25H23N5O2S/c1-4-18-10-12-19(13-11-18)26-23-21-7-5-6-8-22(21)30-24(27-23)25(28-29-30)33(31,32)20-14-9-16(2)17(3)15-20/h5-15H,4H2,1-3H3,(H,26,27)

• InChIKey:
• KATIOZHPCJZGDH-UHFFFAOYSA-N

• 3-[(3,4-dimethylphenyl)sulfonyl]-N-(4-ethylphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C25H23N5O2S and its molecular weight is 457.55. The purity is usually 95%.

N-(4-amino-2-((2-((3-chlorophenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide

In Stock

• CAS RN:
• 872597-45-0

• Formula:
• C20H18ClN5O4S

• InChI:
• InChI=1S/C20H18ClN5O4S/c1-30-14-7-5-11(6-8-14)18(28)24-16-17(22)25-20(26-19(16)29)31-10-15(27)23-13-4-2-3-12(21)9-13/h2-9H,10H2,1H3,(H,23,27)(H,24,28)(H3,22,25,26,29)

• InChIKey:
• GYLYJGGZWCKLPS-UHFFFAOYSA-N

• N-(4-amino-2-((2-((3-chlorophenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C20H18ClN5O4S and its molecular weight is 459.91. The purity is usually 95%.

N-(2-(2-(3,4-dimethoxyphenyl)-4-methylthiazol-5-yl)ethyl)-3,4,5-trimethoxybenzamide

In Stock

• CAS RN:
• 893997-45-0

• Formula:
• C24H28N2O6S

• InChI:
• InChI=1S/C24H28N2O6S/c1-14-21(33-24(26-14)15-7-8-17(28-2)18(11-15)29-3)9-10-25-23(27)16-12-19(30-4)22(32-6)20(13-16)31-5/h7-8,11-13H,9-10H2,1-6H3,(H,25,27)

• InChIKey:
• MJOCVBACERLEDI-UHFFFAOYSA-N

• N-(2-(2-(3,4-dimethoxyphenyl)-4-methylthiazol-5-yl)ethyl)-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C24H28N2O6S and its molecular weight is 472.56. The purity is usually 95%.

N-(3,5-dimethylphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide

In Stock

• CAS RN:
• 932997-45-0

• Formula:
• C19H23N3O2

• InChI:
• InChI=1S/C19H23N3O2/c1-12-4-5-17-15(7-12)10-19(24)22(21-17)11-18(23)20-16-8-13(2)6-14(3)9-16/h6,8-10,12H,4-5,7,11H2,1-3H3,(H,20,23)

• InChIKey:
• VEQUGNFBXCBKRS-UHFFFAOYSA-N

• N-(3,5-dimethylphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C19H23N3O2 and its molecular weight is 325.412. The purity is usually 95%.

Isobutyl 2-chloropyridin-3-ylsulfonyl(3-methoxy-5-methylpyrazin-2-yl)carbamate

Usually In Stock

• CAS RN:
• 186497-45-0

• Formula:
• C16H19ClN4O5S

• InChI:
• InChI=1S/C16H19ClN4O5S/c1-10(2)9-26-16(22)21(14-15(25-4)20-11(3)8-19-14)27(23,24)12-6-5-7-18-13(12)17/h5-8,10H,9H2,1-4H3

• InChIKey:
• CDVMCGIOTMQKOU-UHFFFAOYSA-N

• Isobutyl 2-chloropyridin-3-ylsulfonyl(3-methoxy-5-methylpyrazin-2-yl)carbamate is a useful research compound. Its molecular formula is C16H19ClN4O5S and its molecular weight is 414.9 g/mol. The purity is usually 95%.

2,4(1H,3H)-Pyrimidinedione, 1-(cyclopropylmethyl)-6-(3,5-dimethylbenzoyl)-5-(1-methylethyl)-

• CAS RN:
• 301297-45-0

• Formula:
• C20H24N2O3

• InChI:
• InChI=1S/C20H24N2O3/c1-11(2)16-17(18(23)15-8-12(3)7-13(4)9-15)22(10-14-5-6-14)20(25)21-19(16)24/h7-9,11,14H,5-6,10H2,1-4H3,(H,21,24,25)

• InChIKey:
• UCOAKFIVSAVHLC-UHFFFAOYSA-N

• IQP-0528, also known as SJ-3991, is a non-nucleoside reverse transcriptase inhibitor potentially for the treatment of HIV infection. IQP-0528 works by blocking virus entry and has shown antiviral activity as microbicide gels.

(3Ar,8bR)-spiro[1,3a,4,8b-tetrahydroindeno[1,2-d][1,3]oxazole-2,3'-oxetane]

In Stock

• CAS RN:
• 1556097-45-0

• Formula:
• C12H13NO2

• InChI:
• InChI=1S/C12H13NO2/c1-2-4-9-8(3-1)5-10-11(9)13-12(15-10)6-14-7-12/h1-4,10-11,13H,5-7H2/t10-,11-/m1/s1

• InChIKey:
• TVNRICFCEGUIBF-GHMZBOCLSA-N

• (3Ar,8bR)-spiro[1,3a,4,8b-tetrahydroindeno[1,2-d][1,3]oxazole-2,3'-oxetane] is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.241. The purity is usually 95%.

4-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-5-fluoropyrimidine

Usually In Stock

• CAS RN:
• 2379997-45-0

• Formula:
• C14H15BrFN5O

• InChI:
• InChI=1S/C14H15BrFN5O/c15-11-4-18-14(19-5-11)22-8-10-2-1-3-21(7-10)13-12(16)6-17-9-20-13/h4-6,9-10H,1-3,7-8H2

• InChIKey:
• LBMLYYYKGYAMMO-UHFFFAOYSA-N

• 4-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-5-fluoropyrimidine is a useful research compound. Its molecular formula is C14H15BrFN5O and its molecular weight is 368.21. The purity is usually 95%.

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)cyclopentanecarboxamide

In Stock

• CAS RN:
• 1019097-45-0

• Formula:
• C21H24N6O

• InChI:
• InChI=1S/C21H24N6O/c1-14-13-15(2)27(26-14)20-12-11-19(24-25-20)22-17-7-9-18(10-8-17)23-21(28)16-5-3-4-6-16/h7-13,16H,3-6H2,1-2H3,(H,22,24)(H,23,28)

• InChIKey:
• VEUGAIARINHNQY-UHFFFAOYSA-N

• N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C21H24N6O and its molecular weight is 376.5 g/mol. The purity is usually 95%.